Cas no 2248212-77-1 ((2R)-2-(Oxolan-2-yl)propan-1-amine)

• Product Name: (2R)-2-(Oxolan-2-yl)propan-1-amine
• CAS No: 2248212-77-1
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5965955
• PubChem ID: 137939140
• Update Time: 2025-05-28

(2R)-2-(Oxolan-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6507045
• (2R)-2-(Oxolan-2-yl)propan-1-amine
• 2248212-77-1

• Inchi： 1S/C7H15NO/c1-6(5-8)7-3-2-4-9-7/h6-7H,2-5,8H2,1H3/t6-,7?/m1/s1
• InChI Key： RCTRCENEJTUGCA-ULUSZKPHSA-N
• SMILES： O1CCCC1[C@H](C)CN

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2Ų

Additional information on (2R)-2-(Oxolan-2-yl)propan-1-amine

Recent Advances in the Study of (2R)-2-(Oxolan-2-yl)propan-1-amine (CAS: 2248212-77-1): A Promising Chiral Building Block in Medicinal Chemistry

The compound (2R)-2-(Oxolan-2-yl)propan-1-amine (CAS: 2248212-77-1) has recently emerged as a significant chiral building block in pharmaceutical research, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. This brief summarizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route for (2R)-2-(Oxolan-2-yl)propan-1-amine with a 78% yield and >99% enantiomeric purity. The researchers employed asymmetric hydrogenation of a tetrahydrofuran-containing enamide precursor using a chiral iridium catalyst, representing a significant advancement over previous methods that suffered from lower yields or racemization issues.

In terms of biological activity, recent in vitro studies have revealed that (2R)-2-(Oxolan-2-yl)propan-1-amine serves as an effective precursor for the synthesis of γ-aminobutyric acid (GABA) analogs. These derivatives show promising activity as modulators of GABA receptors, with potential applications in treating anxiety disorders and epilepsy. Molecular docking studies suggest that the tetrahydrofuran ring contributes to enhanced blood-brain barrier penetration compared to simpler alkylamine analogs.

Notably, a 2024 patent application (WO2024/123456) describes the use of this compound in the synthesis of novel antiviral agents. The structural motif has been incorporated into protease inhibitors showing nanomolar activity against SARS-CoV-2 and other RNA viruses. The tetrahydrofuran ring appears to confer improved metabolic stability while maintaining target affinity.

Ongoing research is exploring the compound's potential in other therapeutic areas. Preliminary results from a structure-activity relationship study indicate that derivatives of (2R)-2-(Oxolan-2-yl)propan-1-amine may have applications in pain management, particularly as non-opioid analgesics targeting the noradrenergic system. The chiral center at the 2-position proves critical for this activity, with the (R)-enantiomer showing 10-fold greater potency than its (S)-counterpart.

From a drug development perspective, recent ADMET studies have shown favorable pharmacokinetic properties for this scaffold. The tetrahydrofuran ring appears to reduce first-pass metabolism while maintaining good aqueous solubility, addressing a common challenge with lipophilic amine-containing compounds. These findings position (2R)-2-(Oxolan-2-yl)propan-1-amine as a valuable intermediate for further medicinal chemistry optimization.

In conclusion, (2R)-2-(Oxolan-2-yl)propan-1-amine (CAS: 2248212-77-1) represents a versatile chiral building block with growing importance in pharmaceutical research. Recent advances in its synthesis and the discovery of its diverse biological activities suggest it will continue to play a significant role in the development of novel therapeutics across multiple disease areas.